2-{4-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperazinyl}pyrazine

• IUPAC Name: 3-propyl-5-[(4-pyrazin-2-ylpiperazin-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H20N6O/c1-2-3-12-17-14(21-18-12)11-19-6-8-20(9-7-19)13-10-15-4-5-16-13/h4-5,10H,2-3,6-9,11H2,1H3
• InChI Key: XINGTKHADWQEHA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2CCN(CC2)C3=NC=CN=C3
• Molecular Formula: C14H20N6O
• Molecular Weight: 288.35 g/mol

Description

1,2,4-Oxadiazoles are heterocyclic compounds containing one oxygen and two nitrogen atoms in a five-membered ring. They are known for their versatility in drug discovery and have been synthesized as anti-infective agents with anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles typically involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids. The reaction scope includes aryl, hetaryl, and cycloalkyl amidoxime and isatoic anhydrides with different substituents in the aromatic ring as well as at the amide N atom.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can be used to identify functional groups, while NMR spectroscopy can provide information about the hydrogen and carbon atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can be influenced by the substituents on the ring. For example, substitution with different functional groups at the 2 and 5 positions of the oxadiazole ring typically lowers the melting and boiling points.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can vary depending on their biological activity. For instance, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The future directions in the field of 1,2,4-oxadiazoles research could involve the development of novel efficient and convenient methods for their synthesis, as well as further exploration of their biological applications.